2-(Piperazin-1-yl)-4-trifluoromethylbenzonitrile

• Molecular Formula: C12H12F3N3
• Molecular Weight: 255.24 g/mol
• IUPAC Name: 2-piperazin-1-yl-4-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C12H12F3N3/c13-12(14,15)10-2-1-9(8-16)11(7-10)18-5-3-17-4-6-18/h1-2,7,17H,3-6H2
• InChI Key: CLBMTFGCAJDIQT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C(C=CC(=C2)C(F)(F)F)C#N

Description

2-(Piperazin-1-yl)-4-trifluoromethylbenzonitrile is a useful research compound. Its molecular formula is C12H12F3N3 and its molecular weight is 255.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of piperazine (13.7 g, 159 mmol) in 20 mL DMSO was added 2-fluoro-4-trifluoromethylbenzonitrile (10 g, 52.9 mmol). After stirring overnight, the solution was diluted with 200 mL of EtOAc, washed with water and brine, and then dried (Na2SO4), filtered and concentrated to afford about 13.0 g (51.1 mmol, 96%) of 4-(2-cyano-5-trifluoromethyl-phenyl)piperazine. LRMS (ESI+): 256.1 [M+1]. The tide compound was prepared from 4-(2-cyano-5-trifluoromethyl-phenyl)piperazine in the same manner as described in Preparation 67A except that dimethyl amine was used to displace the mesylate. LRMS (ESI+): 388.1 [M+1]